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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-4'-methoxybiphenyl, a key
intermediate in organic synthesis. The document details its chemical and physical properties,
safety information, a detailed experimental protocol for its synthesis via Suzuki-Miyaura
coupling, and discusses its potential applications in drug discovery and materials science,
including hypothesized interactions with key biological signaling pathways.

Compound Identification and Properties

4-Bromo-4'-methoxybiphenyl is a biphenyl derivative characterized by a bromine atom and a
methoxy group substituted on the two phenyl rings. Its unique structure makes it a valuable
building block in the synthesis of more complex molecules.

Table 1: Compound Identification
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Identifier

Value

CAS Number

58743-83-2[1][2][3][4]

Molecular Formula

C13H11BrO[1][2][4][5]

Molecular Weight 263.13 g/mol [1][2][4]

IUPAC Name 1-bromo-4-(4-methoxyphenyl)benzene[6][7]
4-(4-Bromophenyl)anisole, 4'-Methoxy-4-

Synonyms bromobiphenyl, 1-Bromo-4-(4-

methoxyphenyl)benzene[4]

Table 2: Physicochemical Properties

Property Value

Colorless to light yellow crystal or white powder
Appearance _

solid.[5]
Melting Point 143-145 °C[4]
Boiling Point 352-353 °C[5]

Insoluble in water; Soluble in organic solvents
Solubility such as methanol, ethanol, and

dichloromethane.[5]

Safety and Handling

4-Bromo-4'-methoxybiphenyl should be handled with care in a well-ventilated laboratory
setting, using appropriate personal protective equipment (PPE).

Table 3: GHS Hazard Information
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Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed[6][7]

Acute Toxicity, Dermal H312: Harmful in contact with skin[6]
Acute Toxicity, Inhalation H332: Harmful if inhaled[6]

Skin Corrosion/Irritation H315: Causes skin irritation[6]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[6]
Specific Target Organ Toxicity H335: May cause respiratory irritation[6]

Recommended PPE:

» Eye Protection: Eyeshields or safety goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Respiratory Protection: Type N95 (US) or equivalent respirator.

Synthesis and Experimental Protocols

The most common and efficient method for synthesizing 4-Bromo-4'-methoxybiphenyl is the
Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-
carbon bond between an aryl halide and an arylboronic acid.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.assaygenie.com/blog/mapk-signaling-pathway-of-mitogen-stimulation
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-4_-methoxybiphenyl
https://www.assaygenie.com/blog/mapk-signaling-pathway-of-mitogen-stimulation
https://www.assaygenie.com/blog/mapk-signaling-pathway-of-mitogen-stimulation
https://www.assaygenie.com/blog/mapk-signaling-pathway-of-mitogen-stimulation
https://www.assaygenie.com/blog/mapk-signaling-pathway-of-mitogen-stimulation
https://www.assaygenie.com/blog/mapk-signaling-pathway-of-mitogen-stimulation
https://www.benchchem.com/product/b1277834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

4-Bromoanisole
(Ar-X)

Catalytic Cycle

Regenerates
Catalyst

Reductive
Elimination

Pd(0) Catalyst

Oxidative
Pateleliitely]

4-Bromo-4'-methoxybiphenyl
(Ar-Ar')

Transmetalation

(Ar-B(OH)2)

Base (e.g., K2CO3)  |f==========—————————— .

n

4-Bromophenylboronic Acid E
i

I

I

1

I

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Reaction Setup
(Reagents + Catalyst)

2. Suzuki Coupling
(Heating under Inert Gas)
3. Aqueous Work-up
(Extraction & Washing)
4. Drying & Concentratior)
G. Column Chromatographa

6. Product Characterization
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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